Cas no 78271-43-9 (2-[2-(pyridin-2-ylmethylsulfanyl)ethylsulfanylmethyl]pyridine)

• Product Name: 2-[2-(pyridin-2-ylmethylsulfanyl)ethylsulfanylmethyl]pyridine
• CAS No: 78271-43-9
• MF: C₁₄H₁₆N₂S₂
• MW: 276.420240402222
• CID: 984150
• PubChem ID: 338378
• Update Time: 2025-04-20

2-[2-(pyridin-2-ylmethylsulfanyl)ethylsulfanylmethyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-[2-(pyridin-2-ylmethylsulfanyl)ethylsulfanylmethyl]pyridine
• AC1L7NQ6
• NSC360475
• NSC-360475
• 1,2-bis[(pyridin-2-ylmethyl)sulfanyl]ethane
• 78271-43-9
• DTXSID90320502
• 2,2'-[Ethane-1,2-diylbis(sulfanediylmethylene)]dipyridine

• Inchi： 1S/C14H16N2S2/c1-3-7-15-13(5-1)11-17-9-10-18-12-14-6-2-4-8-16-14/h1-8H,9-12H2
• InChI Key： FINZHYUQKDOCLR-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CN=1)CCSCC1C=CC=CN=1

Computed Properties

• Exact Mass: 276.07568
• Monoisotopic Mass: 276.07549087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 25.78
• LogP: 3.64320